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Compound of Interest

Compound Name: 1-Butyl-decahydronaphthalene

Cat. No.: B1267208

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 1-Butyl-
decahydronaphthalene. The following guidance is based on the known hazards of the
structurally similar compound, Decahydronaphthalene. It is imperative to treat 1-Butyl-
decahydronaphthalene with at least the same level of caution.

Decahydronaphthalene is classified as a flammable liquid and vapor that can be fatal if
swallowed or inhaled.[1][2][3] It is also known to cause severe skin burns and eye damage and
Is very toxic to aquatic life.[1][2][3] Therefore, stringent safety measures are essential when
handling this chemical and its derivatives.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to ensure the safety of laboratory personnel. The following table
summarizes the recommended PPE for handling 1-Butyl-decahydronaphthalene, based on
the hazards of decahydronaphthalene.
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Body Part

Recommended Protection

Specifications

Eyes/Face

Safety Goggles and Face
Shield

ANSI z87.1-compliant safety
goggles are required. A face
shield should be worn in
situations with a splash
hazard.[1]

Hands

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. For prolonged
or high-volume handling,
heavy-duty options like butyl
rubber should be considered.
[1][4] 1t is crucial to consult the
glove manufacturer's chemical
resistance guide for specific

breakthrough times.

Body

Laboratory Coat

A flame-resistant lab coat
should be worn, especially
when working with larger
volumes (>1 liter).[3][4] A
chemical-resistant apron
provides an additional layer of

protection.[1]

Respiratory

Respirator

Work should be conducted in a
chemical fume hood to
minimize inhalation exposure.
[1][5] If a fume hood is not
available or if aerosolization is
likely, a NIOSH-approved
respirator with organic vapor

cartridges is necessary.[6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is necessary to minimize risks.
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e Preparation:

o

Ensure that a chemical fume hood is available and functioning correctly.[1][5]

[¢]

Assemble all necessary equipment, including non-sparking tools.[5]

[¢]

Verify that an emergency shower and eyewash station are accessible and operational.

[e]

Have a spill kit readily available, containing appropriate absorbent materials.

e Handling:

[¢]

All handling of 1-Butyl-decahydronaphthalene should occur within a chemical fume
hood.[2]

o Ground and bond all containers when transferring the chemical to prevent static
discharge.[1]

o Avoid direct contact with skin, eyes, and clothing.[4]

o Keep the container tightly closed when not in use.[4]

o Do not work alone. Ensure at least one other person is aware of the work being
conducted.

e Storage:

o

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4]

[¢]

Keep containers in a flammable storage cabinet.[1]

[¢]

Segregate from incompatible materials such as oxidizing agents.

[e]

Store containers below eye level.[1]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure safety.
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o Waste Collection:

o Collect all 1-Butyl-decahydronaphthalene waste, including contaminated materials like
gloves and absorbent pads, in a designated and clearly labeled hazardous waste
container.[7]

o Do not mix with other waste streams.[8]
o Keep the waste container closed except when adding waste.[7]
o Waste Storage:
o Store the hazardous waste container in a designated satellite accumulation area.[8]
o Ensure the storage area is well-ventilated and away from sources of ignition.
e Waste Disposal:

o Dispose of the hazardous waste through a licensed and certified hazardous waste
disposal service.[9]

o Follow all local, state, and federal regulations for hazardous waste disposal.[7][9]

o Do not dispose of 1-Butyl-decahydronaphthalene down the drain.[7]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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